N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide

• IUPAC Name: N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-5-12-11(6-7-21-12)14(20)17-13-10(8-16)9-19(18-13)15(2,3)4/h6-7,9H,5H2,1-4H3,(H,17,18,20)
• InChI Key: GQCJWEYFGCACFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CO1)C(=O)NC2=NN(C=C2C#N)C(C)(C)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a tert-butyl group and a cyano group, as well as a furan ring substituted with an ethyl group and a carboxamide group. The combination of these functional groups imparts distinct chemical properties to the compound, making it a subject of study in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide typically involves multi-step organic reactions. One common synthetic route begins with the preparation of the pyrazole ring, followed by the introduction of the tert-butyl and cyano groups. The furan ring is then synthesized separately and functionalized with an ethyl group and a carboxamide group. The final step involves coupling the two rings under specific reaction conditions, such as the use of a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

In an industrial setting, the production of N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide may involve the use of automated reactors and continuous flow processes to enhance efficiency and yield. The reaction conditions are optimized to ensure high purity and minimal by-products. Techniques such as crystallization and chromatography are employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-methylfuran-3-carboxamide
• N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylthiophene-3-carboxamide
• N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylpyrrole-3-carboxamide

Uniqueness

Compared to similar compounds, N-(1-tert-butyl-4-cyanopyrazol-3-yl)-2-ethylfuran-3-carboxamide stands out due to its specific combination of functional groups, which imparts unique chemical and biological properties